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Compound of Interest

Compound Name:
Ethyl 2-

hydroxycyclopentanecarboxylate

Cat. No.: B1347620 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of laboratory chemicals is paramount. This document provides immediate, essential

safety and logistical information for Ethyl 2-hydroxycyclopentanecarboxylate (CAS 54972-

10-0), including operational and disposal plans.

Chemical Identifier:

Name: Ethyl 2-hydroxycyclopentanecarboxylate

CAS Number: 54972-10-0

Hazard Identification and Personal Protective
Equipment (PPE)
Ethyl 2-hydroxycyclopentanecarboxylate is classified as a skin and eye irritant and is

harmful if swallowed. Adherence to appropriate personal protective equipment protocols is

mandatory to ensure personnel safety.
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Hazard Class GHS Classification Signal Word

Acute Toxicity, Oral H302: Harmful if swallowed Warning

Skin Irritation H315: Causes skin irritation Warning

Eye Irritation
H319: Causes serious eye

irritation
Warning

Personal Protective

Equipment (PPE)
Specification Purpose

Hand Protection
Butyl rubber or Nitrile gloves.

[1][2][3]

Provides a barrier against skin

contact and irritation. Butyl

rubber is recommended for

high resistance to esters.[1][2]

[3]

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield may be

required in situations with a

higher risk of splashing.

Protects eyes from splashes

and serious irritation.[4]

Skin and Body Protection
Protective clothing, such as a

lab coat.

Prevents skin contact with the

chemical.

Respiratory Protection

Use in a well-ventilated area. If

vapors or aerosols are

generated, a NIOSH/MSHA-

approved respirator should be

worn.[2]

Minimizes inhalation of

potentially irritating vapors.[2]

Operational and Handling Protocols
Proper handling and storage are critical to maintaining the integrity of Ethyl 2-
hydroxycyclopentanecarboxylate and ensuring a safe laboratory environment.
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Procedure Guideline

Handling

Handle in a well-ventilated area, preferably in a

chemical fume hood, to minimize inhalation of

vapors.[4] Avoid contact with skin, eyes, and

clothing.[4] Do not eat, drink, or smoke in the

handling area. Wash hands thoroughly after

handling.[4]

Storage

Store in a tightly closed container in a dry, cool,

and well-ventilated place. For long-term stability,

storage in a freezer at or below -20°C is

recommended. Keep away from incompatible

materials such as strong oxidizing agents and

strong bases.

Spill Management

In case of a spill, ensure adequate ventilation

and wear appropriate PPE. Absorb the spill with

an inert, non-combustible material such as

sand, earth, or vermiculite.[5] Collect the

absorbed material into a suitable, labeled

container for disposal.[5]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of accidental exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[2]

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[2] Remove contaminated

clothing and wash it before reuse.[3] If skin

irritation persists, get medical advice/attention.

[3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[4] Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Clean mouth with

water.[2] Never give anything by mouth to an

unconscious person.[2] Call a poison center or

doctor immediately.

Disposal Plan
Dispose of Ethyl 2-hydroxycyclopentanecarboxylate and its containers in accordance with

local, state, and federal regulations. As it is categorized with skin and eye irritation hazards, it

should be treated as chemical waste.
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Waste Type Disposal Method

Unused Chemical

Collect in a suitable, labeled container for

chemical waste disposal. You may be able to

dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator

equipped with an afterburner and scrubber.[4]

Consult with your institution's environmental

health and safety (EHS) office for specific

guidance.

Empty Containers

Triple rinse the container with a suitable solvent.

The rinsate should be collected and disposed of

as hazardous waste.[6] Once cleaned, the

container can be disposed of as non-hazardous

waste after defacing the label.[5]

Experimental Workflow Diagram
The following diagram outlines the standard workflow for handling Ethyl 2-
hydroxycyclopentanecarboxylate in a laboratory setting.
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Caption: Workflow for Safe Handling of Ethyl 2-hydroxycyclopentanecarboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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